Cas no 2283108-98-3 (1-(N-Fmoc-aminomethyl)cyclopropanamine HCl)

• Product Name: 1-(N-Fmoc-aminomethyl)cyclopropanamine HCl
• CAS No: 2283108-98-3
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5194444
• Update Time: 2025-06-15

1-(N-Fmoc-aminomethyl)cyclopropanamine HCl Chemical and Physical Properties

Names and Identifiers

• 1-(N-Fmoc-aminomethyl)cyclopropanamine HCl

• Inchi： 1S/C19H20N2O2/c20-19(9-10-19)12-21-18(22)23-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12,20H2,(H,21,22)
• InChI Key： DZOSMDYNMLUUIQ-UHFFFAOYSA-N
• SMILES： C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)(=O)NCC1(N)CC1

Additional information on 1-(N-Fmoc-aminomethyl)cyclopropanamine HCl

Introduction to 1-(N-Fmoc-aminomethyl)cyclopropanamine HCl (CAS No: 2283108-98-3)

1-(N-Fmoc-aminomethyl)cyclopropanamine HCl is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2283108-98-3, belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in the synthesis of more complex biochemical entities. The presence of the Fmoc (fluorenylmethyloxycarbonyl) group in its structure underscores its utility in peptide synthesis, while the cyclopropanamine moiety introduces a rigid three-membered ring that can influence the conformational flexibility and binding affinity of target molecules.

The N-Fmoc-aminomethyl substituent is particularly noteworthy as it provides a protected amine functionality, which is essential for controlled peptide coupling reactions. This protection-deprotection strategy is a cornerstone of solid-phase peptide synthesis (SPPS), a widely employed technique in the production of peptides and peptidomimetics. The hydrochloride salt form (HCl) enhances the stability and solubility of the compound, facilitating its handling and integration into synthetic protocols.

In recent years, there has been growing interest in cyclopropanamine derivatives due to their potential applications in drug discovery. The three-membered cyclopropane ring is known to introduce conformational constraints into molecules, which can improve binding specificity and pharmacokinetic properties. For instance, studies have demonstrated that cyclopropanated amino acids can enhance the potency and selectivity of protease inhibitors, a critical class of drugs used in treating diseases such as HIV and cancer. The 1-(N-Fmoc-aminomethyl)cyclopropanamine HCl compound leverages this structural motif to explore novel therapeutic avenues.

One of the most compelling aspects of this compound is its role as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved stability and reduced immunogenicity. The Fmoc-protected amine allows for precise control during synthesis, enabling researchers to tailor molecular structures for optimal biological activity. Recent advancements in computational chemistry have further accelerated the design of these mimetics by predicting binding interactions with high accuracy. This synergy between experimental chemistry and computational modeling has been instrumental in optimizing derivatives like 1-(N-Fmoc-aminomethyl)cyclopropanamine HCl.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their potential as scaffolds for drug candidates. For example, modifications to the cyclopropanamine core have shown promise in targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are implicated in conditions like arthritis and asthma, making them attractive therapeutic targets. By incorporating the N-Fmoc-aminomethyl group, researchers can systematically modify the molecule to enhance its interaction with these enzymes while minimizing off-target effects.

Moreover, the hydrochloride salt form (HCl) contributes to the compound's versatility in various solvents commonly used in synthetic organic chemistry. This solubility profile is crucial for facilitating reactions such as nucleophilic substitution or coupling reactions where polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are typically employed. The stability provided by the salt form ensures that the compound remains viable throughout multiple synthetic steps, reducing losses and improving overall yields.

Recent publications have highlighted the utility of 1-(N-Fmoc-aminomethyl)cyclopropanamine HCl in generating libraries of cyclic peptides for high-throughput screening. These libraries are designed to identify novel bioactive molecules by systematically varying substituents around the cyclopropane ring. Such approaches have led to the discovery of compounds with enhanced binding affinities and improved pharmacokinetic profiles compared to their linear counterparts. The Fmoc-protection allows for iterative deprotection and coupling cycles, making it an ideal candidate for automated synthesis platforms.

The compound's structural features also make it an attractive candidate for exploring prodrug strategies. Prodrugs are pharmacologically inactive precursors that are metabolically converted into active drugs within the body. By incorporating functional groups like N-Fmoc-aminomethyl, which can be selectively removed under physiological conditions, researchers can design prodrugs that enhance bioavailability or target specific tissues more effectively. This approach has been particularly successful in oncology, where prodrugs have demonstrated improved tumor penetration and reduced systemic toxicity.

In conclusion, 1-(N-Fmoc-aminomethyl)cyclopropanamine HCl (CAS No: 2283108-98-3) represents a significant advancement in peptidomimetic design and drug development. Its unique structural attributes—combining a rigid cyclopropane ring with an Fmoc-protected amine—offer unparalleled flexibility for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is likely to grow further, driving innovation across multiple therapeutic areas.